Cas no 257880-89-0 (1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-)

1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)- structure
257880-89-0 structure
Product Name:1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-
CAS No:257880-89-0
MF:C12H8Cl2N4O2
MW:311.123519897461
CID:246986
PubChem ID:2797718
Update Time:2025-04-19

1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-(CHLOROMETHYL)-3-(4-[5-(CHLOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENYL)-1,2,4-OXADIAZOLE
    • 5-(chloromethyl)-3-[4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl]-1,2,4-oxadiazole
    • 257880-89-0
    • 5-(chloromethyl)-3-{4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl}-1,2,4-oxadiazole
    • DTXSID60383947
    • 1,4-Bis(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)benzene
    • 1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-
    • Inchi: 1S/C12H8Cl2N4O2/c13-5-9-15-11(17-19-9)7-1-2-8(4-3-7)12-16-10(6-14)20-18-12/h1-4H,5-6H2
    • InChI Key: XYVWSKCZAUTBLI-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(C2C=CC(C3=NOC(CCl)=N3)=CC=2)=NO1

Computed Properties

  • Exact Mass: 310.00264
  • Monoisotopic Mass: 310.0024309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.84

1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)- Related Literature

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